N-(2-ethoxyphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide

• Molecular Formula: C27H32N2O2S
• Molecular Weight: 448.6 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C27H32N2O2S/c1-4-24-25(20-17-15-19(3)16-18-20)28-27(32-24)29(26(30)21-11-7-6-8-12-21)22-13-9-10-14-23(22)31-5-2/h9-10,13-18,21H,4-8,11-12H2,1-3H3
• InChI Key: BAOFYIOCEYVJLB-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC=CC=C2OCC)C(=O)C3CCCCC3)C4=CC=C(C=C4)C

Description

N-(2-ethoxyphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide, commonly known as EHT 1864, is a small molecule inhibitor that has gained attention in the scientific community due to its potential use in cancer research. EHT 1864 has been shown to inhibit the activity of Rho family GTPases, which are known to be involved in cancer cell migration and invasion. Additionally, we will list future directions for research on this promising molecule.

Mechanism of Action

EHT 1864 inhibits the activity of Rho family GTPases, which are involved in cell migration and invasion. Specifically, EHT 1864 inhibits the activity of RhoA, Rac1, and Cdc42, which are known to be involved in cancer cell migration and invasion (Kiss et al., 2017).
Biochemical and Physiological Effects:
EHT 1864 has been shown to inhibit the activity of Rho family GTPases, leading to decreased cancer cell migration and invasion. Additionally, EHT 1864 has been shown to inhibit the growth of glioblastoma cells (Kiss et al., 2017).

Advantages and Limitations for Lab Experiments

One advantage of EHT 1864 is its specificity for Rho family GTPases, which allows for targeted inhibition of these proteins. Additionally, EHT 1864 has been shown to have low toxicity in vitro (Kiss et al., 2017). One limitation of EHT 1864 is its limited solubility in water, which can make it difficult to use in certain experiments (Kiss et al., 2017).

Future Directions

Future research on EHT 1864 could focus on its potential therapeutic applications in other types of cancer, as well as its potential use in combination with other cancer therapies. Additionally, research could focus on developing more soluble forms of EHT 1864 to improve its usability in experiments. Finally, research could focus on further elucidating the mechanism of action of EHT 1864 to better understand its effects on cancer cells.
In conclusion, EHT 1864 is a promising small molecule inhibitor that has potential therapeutic applications in cancer research. Its specificity for Rho family GTPases allows for targeted inhibition of these proteins, leading to decreased cancer cell migration and invasion. While EHT 1864 has some limitations, future research could focus on developing more soluble forms of the molecule and exploring its potential therapeutic applications in other types of cancer.

Synthesis Methods

The synthesis of EHT 1864 involves a series of chemical reactions starting with the reaction of ethyl 2-bromoacetate with 2-ethoxyaniline to form ethyl 2-(2-ethoxyphenyl)acetate. This intermediate is then reacted with 4-methylphenyl isothiocyanate and 5-ethyl-2-thiophenecarboxaldehyde to form the thiazole ring. The final step involves the reaction of the thiazole intermediate with cyclohexanecarboxylic acid to form EHT 1864 (Kiss et al., 2017).

Scientific Research Applications

EHT 1864 has been shown to have potential therapeutic applications in cancer research. Rho family GTPases are known to be involved in cancer cell migration and invasion, and EHT 1864 has been shown to inhibit the activity of these GTPases, leading to decreased cancer cell migration and invasion (Kiss et al., 2017). Additionally, EHT 1864 has been shown to inhibit the growth of glioblastoma cells, which are a type of brain cancer (Kiss et al., 2017).